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Compound of Interest

Compound Name: 1,4-Cyclohexadiene

Cat. No.: B1204751

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1,4-
Cyclohexadiene (CAS No: 628-41-1). The information is curated for professionals in research,
science, and drug development who require precise and reliable data for their work. This
document includes a detailed summary of its physical characteristics, methodologies for their
experimental determination, and a logical visualization of the interplay between these
properties.

Core Physical Properties

1,4-Cyclohexadiene is a colorless and flammable liquid.[1][2] It is a cyclic hydrocarbon with
the chemical formula CeHs.[3][4] The physical characteristics of this compound are crucial for
its handling, application in synthesis, and for theoretical modeling.

The following table summarizes the key physical properties of 1,4-Cyclohexadiene, compiled
from various reputable sources. It is important to note that minor variations in reported values
can be attributed to different experimental conditions and purities of the samples.
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Property Value Conditions Citations
Molecular Formula CeHs [11[3]
Molar Mass 80.13 g/mol [1][3]
Boiling Point 88-89 °C at 760 mmHg [5][6]
88 °C [1]
89 °C [7]
85.50 °C at 760.00 mm Hg [8]
82 °C [2]
Density 0.847 g/mL at 25 °C [5][6]
0.847 g/cm?3 [1]
0.851 g/mL [7]
0.855 to 0.858 g/mL at 20.00 °C [8]
Melting Point -49.2 °C [1115119]
-50 °C 2]
-49 °C [7]
Refractive Index (n_D) 1.472 at 20 °C [51[6]
1.473 [7]
1.4710 to 1.4730 at 20.00 °C [8]
1.4710-1.4760 @20°C [10]
Solubility Immiscible with water. [51I6][11]
Miscible with organic
solvents (diethyl ether,
tetrahydrofuran, BlielfL1]
toluene).
700 mg/L in water ates O_C [8]
(experimental)
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Flash Point -6 °C [1]
20.00 °F (-6.67 °C) TCC [8]
Appearance Colorless liquid [1][3]

Experimental Protocols

The accurate determination of the physical properties of 1,4-Cyclohexadiene is fundamental
for its application and characterization. The following section details the standard experimental
methodologies for measuring its key properties.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound like 1,4-Cyclohexadiene, the boiling point is a characteristic
physical property.[12]

Methodology: Capillary Method (Micro Method)
This method is suitable for small quantities of liquid.

Sample Preparation: A small amount (a few mL) of 1,4-Cyclohexadiene is placed into a
fusion tube.[13][14] A capillary tube, sealed at one end, is then inverted and placed into the
fusion tube with the open end submerged in the liquid.[13]

Apparatus Setup: The fusion tube assembly is placed in a heating block or a Thiele tube
filled with a high-boiling point oil.[13][15] A thermometer is positioned such that the bulb is
level with the sample.[14]

Heating and Observation: The apparatus is heated gently.[15] Initially, a stream of bubbles
will be observed as the trapped air expands and escapes from the capillary tube.[15] As the
temperature approaches the boiling point, a rapid and continuous stream of bubbles will
emerge.[15]

Measurement: At this point, the heating is stopped.[15] The liquid will begin to cool, and the
stream of bubbles will slow down. The boiling point is the temperature at which the liquid just
begins to enter the capillary tube.[12][15]
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Methodology: Distillation Method

For larger volumes, a simple distillation setup can be used to determine the boiling point.

o Apparatus Setup: The 1,4-Cyclohexadiene sample is placed in a distillation flask. The flask
is connected to a condenser, and a thermometer is placed in the neck of the flask with the
top of the bulb level with the side arm leading to the condenser.[16]

e Heating: The flask is heated, and the liquid is brought to a boil.

o Measurement: The temperature is monitored. The boiling point is the constant temperature
at which the vapor and liquid are in equilibrium, and the distillate is collected.[16]

Density is the mass per unit volume of a substance.
Methodology: Pycnometer Method

o Measurement of Empty Pycnometer Mass: A clean and dry pycnometer (a small glass flask
of a known volume) is weighed accurately.

o Measurement with Sample: The pycnometer is filled with 1,4-Cyclohexadiene, ensuring no
air bubbles are present, and weighed again.

o Measurement with a Reference Liquid: The pycnometer is emptied, cleaned, dried, and then
filled with a reference liquid of known density (e.g., distilled water) and weighed.

o Calculation: The density of 1,4-Cyclohexadiene is calculated using the masses and the
known density of the reference liquid.

Since 1,4-Cyclohexadiene is a liquid at room temperature, its melting point is determined at
sub-zero temperatures.

Methodology: Capillary Method with a Cooling Bath

o Sample Preparation: A small amount of liquid 1,4-Cyclohexadiene is introduced into a
capillary tube, which is then sealed.[17] The sample is frozen using a suitable cooling bath
(e.g., dry ice/acetone).
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o Apparatus Setup: The capillary tube is attached to a low-temperature thermometer.[17] The
assembly is placed in a melting point apparatus that can operate at and be heated from sub-
zero temperatures, or a Thiele tube with a suitable low-temperature liquid.[18]

o Heating and Observation: The cooling bath is allowed to warm up slowly, or the apparatus is
heated gently.[17]

o Measurement: The temperature at which the solid begins to melt and the temperature at
which the last crystal disappears are recorded as the melting point range.[17] For a pure
substance, this range should be narrow.[18]

The refractive index is a measure of how much the path of light is bent, or refracted, when it
enters a material.

Methodology: Abbe Refractometer

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index.

o Sample Application: A few drops of 1,4-Cyclohexadiene are placed on the prism of the Abbe
refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The user looks through
the eyepiece and adjusts the controls until the boundary line is sharp and centered in the
crosshairs. The refractive index is then read from the scale. The temperature should be
controlled and recorded as the refractive index is temperature-dependent.

Methodology: Michelson Interferometer
A more advanced method involves a modified Michelson interferometer.

o Apparatus Setup: A transparent cell containing the liquid sample is placed in one arm of the
interferometer.[19]

o Measurement: The cell is rotated, and the resulting shift in the interference fringes is
measured.[19]
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« Calculation: The refractive index can be calculated with high precision from the angle of
rotation and the path length difference.[19]

Interrelation of Physical Properties

The physical properties of a molecule like 1,4-Cyclohexadiene are not independent but are
logically interconnected, stemming from its fundamental molecular structure. The following
diagram illustrates these relationships.

Molecular Structure
(CeHs, Cyclic Diene)

i

Polarity Molar Mass Refractive Index Intermolecular Forces
(Nonpolar) (80.13 g/mol) (2.472 at 20 °C) (van der Waals)

Solubility Density Boiling Po elting Po
(Immiscible in Water) (0.847 g/mL at 25 °C) 88-89 ° 49.2 °

Click to download full resolution via product page

Caption: Logical relationships between the physical properties of 1,4-Cyclohexadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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